Cas no 923109-31-3 (N-(1-cyanocyclopentyl)-2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-ylsulfanyl}acetamide)
N-(1-cyanocyclopentyl)-2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-ylsulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS033776740
- Z21580590
- 923109-31-3
- N-(1-cyanocyclopentyl)-2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-ylsulfanyl}acetamide
- EN300-26689093
-
- Inchi: 1S/C15H21N5OS/c16-11-15(7-3-4-8-15)17-13(21)10-22-14-19-18-12-6-2-1-5-9-20(12)14/h1-10H2,(H,17,21)
- InChI Key: DNCKWCZINRXPJR-UHFFFAOYSA-N
- SMILES: S(CC(NC1(C#N)CCCC1)=O)C1=NN=C2CCCCCN21
Computed Properties
- Exact Mass: 319.14668148g/mol
- Monoisotopic Mass: 319.14668148g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 456
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 109Ų
N-(1-cyanocyclopentyl)-2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-ylsulfanyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26689093-0.05g |
N-(1-cyanocyclopentyl)-2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-ylsulfanyl}acetamide |
923109-31-3 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
N-(1-cyanocyclopentyl)-2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-ylsulfanyl}acetamide Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on N-(1-cyanocyclopentyl)-2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-ylsulfanyl}acetamide
Comprehensive Overview of N-(1-cyanocyclopentyl)-2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-ylsulfanyl}acetamide (CAS No. 923109-31-3)
The compound N-(1-cyanocyclopentyl)-2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-ylsulfanyl}acetamide, identified by its CAS number 923109-31-3, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure combines a cyclopentyl cyanide moiety with a triazoloazepine core, linked via a thioacetamide bridge. This unique architecture has garnered attention for its possible applications in drug discovery, particularly in targeting enzyme modulation and receptor interactions.
Recent trends in scientific literature highlight a growing interest in triazoloazepine derivatives, driven by their versatility in medicinal chemistry. Researchers are actively exploring their role in addressing conditions such as neurological disorders and metabolic dysregulation. The presence of the cyanocyclopentyl group in this compound suggests enhanced bioavailability and membrane permeability, making it a promising candidate for further investigation. Computational studies have predicted favorable binding affinities with certain protein targets, though empirical validation remains ongoing.
From a synthetic chemistry perspective, the sulfanylacetamide linkage in CAS 923109-31-3 offers intriguing possibilities for structural diversification. This feature allows for the creation of analog libraries through nucleophilic substitution reactions, enabling structure-activity relationship (SAR) studies. The compound's stability under physiological pH conditions has been preliminarily confirmed, though comprehensive pharmacokinetic profiling is still required. These characteristics position it as a valuable scaffold for developing novel therapeutic agents.
Analytical characterization of this material typically involves advanced techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy. The triazolo[4,3-a]azepine ring system produces distinctive spectral signatures that aid in purity assessment. Current Good Manufacturing Practice (cGMP) compliant synthesis routes are being optimized to ensure reproducibility for potential scale-up. Researchers emphasize the importance of controlling stereochemical outcomes during the cyanocyclopentyl incorporation step to maintain compound integrity.
In the context of emerging pharmaceutical technologies, 923109-31-3 has been discussed alongside cutting-edge approaches like fragment-based drug design and covalent inhibitor development. Its thioether functionality presents opportunities for targeted covalent modification of cysteine residues in biological targets. This mechanism has gained prominence in oncology research, where irreversible inhibition strategies show clinical promise. However, thorough toxicological evaluation must precede any therapeutic application of this compound class.
The commercial availability of N-(1-cyanocyclopentyl)-2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-ylsulfanyl}acetamide remains limited to specialized chemical suppliers, primarily serving research institutions. Procurement typically requires detailed end-use documentation to ensure compliance with ethical research standards. Pricing reflects the compound's synthetic complexity, with current market values ranging significantly based on purity specifications (typically 95-98% by HPLC). Storage recommendations generally advise protection from light and moisture at controlled temperatures.
Ongoing investigations are examining the photophysical properties of related triazoloazepine systems, suggesting potential applications beyond traditional pharmacology. Some studies indicate possible utility in fluorescence-based sensing or as molecular probes for biological imaging. The cyanocyclopentyl substituent may influence these optical characteristics, though dedicated studies on CAS 923109-31-3 specifically are not yet published. This represents an interesting avenue for future research exploration.
From a regulatory standpoint, the compound currently falls outside controlled substance classifications in major pharmaceutical markets. However, researchers must adhere to institutional biosafety protocols when handling any synthetic organic material. Proper personal protective equipment (PPE) including nitrile gloves and safety goggles is recommended during laboratory work with this compound. Material Safety Data Sheets (MSDS) provided by manufacturers contain essential handling and disposal guidelines.
The scientific community continues to explore structure optimization strategies for triazolo[4,3-a]azepine derivatives like 923109-31-3. Recent patent literature discloses modified versions with altered sulfanylacetamide linkers showing improved metabolic stability. These developments underscore the dynamic nature of research in this chemical space. Computational models predict that halogenation of the azepine ring could enhance target binding, though synthetic routes for such modifications require further refinement.
In conclusion, N-(1-cyanocyclopentyl)-2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-ylsulfanyl}acetamide represents a compelling case study in modern medicinal chemistry. Its structural features combine multiple pharmacologically relevant motifs, offering rich opportunities for scientific exploration. As research progresses, this compound may contribute valuable insights to drug discovery paradigms while potentially serving as a lead structure for therapeutic development programs across multiple disease areas.
923109-31-3 (N-(1-cyanocyclopentyl)-2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-ylsulfanyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)